Cas no 28496-11-9 (1,3,6,8-Pyrenetetracarbonitrile)

• Product Name: 1,3,6,8-Pyrenetetracarbonitrile
• CAS No: 28496-11-9
• Molecular Formula: C₂₀H₆N₄
• Molecular Weight: 302.28844
• MDL: MFCD00389786
• CID: 1434877
• PubChem ID: 11033985

1,3,6,8-Pyrenetetracarbonitrile Properties

Names and Identifiers

• 1,3,6,8-Pyrenetetracarbonitrile
• pyrene-1,3,6,8-tetracarbonitrile
• 28496-11-9
• MFCD00389786
• AC8995
• SCHEMBL10623232
• SY251249
• DTXSID20452769
• 1,3,6,8-tetracyanopyrene

• MDL： MFCD00389786
• InChIKey： UQUSWFUNTREYGO-UHFFFAOYSA-N
• Inchi： InChI=1S/C20H6N4/c21-7-11-5-13(9-23)17-3-4-18-14(10-24)6-12(8-22)16-2-1-15(11)19(17)20(16)18/h1-6H
• SMILES： C1=CC2=C3C(=C(C=C2C#N)C#N)C=CC4=C(C=C(C1=C43)C#N)C#N

Computed Properties

• Exact Mass: 302.05938
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 0
• Monoisotopic Mass: 302.059246208g/mol
• Heavy Atom Count: 24
• Complexity: 609
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.9
• Topological Polar Surface Area: 95.2Ų

Experimental Properties

• PSA: 95.16

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Pyrenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Pyrenes Pyrenes